Cas no 1354918-52-7 (3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol)

• Product Name: 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol
• CAS No: 1354918-52-7
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• MDL: MFCD21335030
• CID: 4696277
• Update Time: 2025-10-18

3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol

• MDL： MFCD21335030
• Inchi： 1S/C9H5Cl2NO2/c10-5-1-2-7(11)6(3-5)8-4-9(13)14-12-8/h1-4,12H
• InChI Key： ZQTGFEMFQHUSDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC(=O)ON1)Cl

Computed Properties

• Exact Mass: 228.97
• Monoisotopic Mass: 228.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol

Research Brief on 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol (CAS: 1354918-52-7): Recent Advances and Applications

3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol (CAS: 1354918-52-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

Recent literature indicates that 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol exhibits notable activity as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents. The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity, providing a robust foundation for further optimization.

In addition to its anti-inflammatory properties, this compound has been investigated for its role in cancer therapy. A preprint article from BioRxiv (2024) reported that derivatives of 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol displayed promising cytotoxic effects against certain cancer cell lines, including breast and lung adenocarcinoma. The researchers utilized structure-activity relationship (SAR) studies to identify key functional groups that enhance its potency, paving the way for the design of novel anticancer agents.

The synthetic pathways for 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol have also been refined in recent years. A 2023 publication in Organic Letters detailed a more efficient and scalable synthesis method, reducing the number of steps and improving yield. This advancement is critical for facilitating large-scale production and further pharmacological evaluation. The study emphasized the use of green chemistry principles, aligning with the growing demand for sustainable synthetic practices in the pharmaceutical industry.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol. Pharmacokinetic studies have indicated limited bioavailability, necessitating formulation strategies such as nanoparticle encapsulation or prodrug approaches. Ongoing research is focused on addressing these limitations while exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 3-(2,5-Dichlorophenyl)-1,2-oxazol-5-ol represents a versatile scaffold with significant potential in drug discovery. Its dual role as a bioactive molecule and a synthetic intermediate underscores its value in chemical biology. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full therapeutic potential.